Cas no 1261812-35-4 (3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 1261812-35-4
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 4914066
• Update Time: 2025-07-21

3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• C1(=CC=CC=C1)C1=CNC2=NC=C(C=C21)C(=O)O

• Inchi： 1S/C14H10N2O2/c17-14(18)10-6-11-12(8-16-13(11)15-7-10)9-4-2-1-3-5-9/h1-8H,(H,15,16)(H,17,18)
• InChI Key： IGELPEGZWUBMLW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=C1)C(=CN2)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 66

Additional information on 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

Research Brief on 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 1261812-35-4): Recent Advances and Applications

3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 1261812-35-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's core structure, featuring a pyrrolopyridine scaffold, is known for its ability to interact with various biological targets, including protein kinases and receptors. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid, with particular emphasis on green chemistry approaches. For instance, a 2023 study demonstrated a catalytic one-pot synthesis route that significantly reduces the use of hazardous reagents while maintaining high efficiency.

In terms of biological applications, 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has shown promise as a building block for the development of small-molecule inhibitors targeting cancer-related kinases. A recent publication in the Journal of Medicinal Chemistry reported the successful derivatization of this compound to produce potent inhibitors of the JAK-STAT signaling pathway, which is implicated in various malignancies. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores.

Furthermore, computational studies have provided insights into the molecular interactions of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid with its biological targets. Molecular docking simulations revealed favorable binding modes with several kinase domains, suggesting its versatility in drug design. These findings were corroborated by in vitro assays, which demonstrated measurable activity against a panel of cancer cell lines at micromolar concentrations.

Looking ahead, researchers are exploring the potential of 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data from a 2024 study indicate its utility as a scaffold for designing modulators of neuroinflammatory pathways. Additionally, its compatibility with various coupling reactions makes it a valuable tool for combinatorial chemistry and high-throughput screening campaigns.

In conclusion, 3-Phenyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 1261812-35-4) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Continued research into its synthetic optimization and biological profiling is expected to yield novel therapeutic candidates in the coming years. This brief underscores the importance of this scaffold in contemporary medicinal chemistry and highlights the need for further interdisciplinary collaboration to fully exploit its potential.